Cas no 2228673-86-5 (2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol)

• Product Name: 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol
• CAS No: 2228673-86-5
• MF: C₉H₉FN₄O
• MW: 208.192364454269
• CID: 6415572
• PubChem ID: 165626188
• Update Time: 2025-06-08

2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol
• EN300-1770504
• 2-fluoro-1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]ethan-1-ol
• 2228673-86-5

• Inchi： 1S/C9H9FN4O/c10-5-8(15)6-2-1-3-7(4-6)9-11-13-14-12-9/h1-4,8,15H,5H2,(H,11,12,13,14)
• InChI Key： FQLKNEDLPPTTKS-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C2N=NNN=2)C=1)O

Computed Properties

• Exact Mass: 208.07603909g/mol
• Monoisotopic Mass: 208.07603909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol

Professional Introduction to 2-Fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol (CAS No: 2228673-86-5)

2-Fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol, identified by its CAS number 2228673-86-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense research interest. The presence of both fluorine and tetrazole moieties in its molecular structure imparts distinct reactivity and potential biological activity, which are being thoroughly explored in contemporary medicinal chemistry.

The molecular framework of 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol consists of a phenyl ring substituted at the 1 and 3 positions with an ethanone group linked to a tetrazole ring. The fluorine atom at the 2-position of the phenyl ring is a key feature that influences the electronic properties and metabolic stability of the molecule. Such structural motifs are frequently employed in drug design due to their ability to modulate binding interactions with biological targets. The tetrazole moiety, known for its bioisosteric properties with other heterocyclic systems such as pyrazole or triazole, adds another layer of complexity to the compound's pharmacological profile.

In recent years, there has been a surge in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The compound 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol has been investigated for its potential as a lead compound in the synthesis of novel therapeutic agents. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. The fluorine substituent is particularly noteworthy for its ability to enhance binding affinity through dipole-dipole interactions and hydrophobic effects.

The synthesis of 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of the tetrazole ring typically requires multi-step procedures involving cycloaddition reactions or nucleophilic substitution strategies. The presence of the fluorine atom necessitates careful handling under inert conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its biological activities.

The biological evaluation of 2-fluoro-1-3-(1H-1,2,3,4-tetrazol-5-yli)phenylethan-l)-ol has revealed intriguing results in preclinical models. Studies have demonstrated its potential as a modulator of kinases and other signaling proteins involved in cell proliferation and survival. The tetrazole moiety has been shown to interact with specific binding pockets on target proteins, leading to altered enzyme activity. Additionally, the fluorine atom contributes to metabolic stability by resisting degradation under physiological conditions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their improved pharmacokinetic properties. The incorporation of fluorine into drug molecules can enhance their bioavailability, binding affinity, and resistance to enzymatic degradation. The compound 2-fluoro-l -3-(lH-l ,23 ,4 -tetrazol -5 -y l )phen ylethan-l -01, with its unique structural features , aligns well with these trends . Further optimization efforts are underway to fine-tune its pharmacological profile for therapeutic applications.

In conclusion ,2-fluoro-l -3-(lH-l ,23 ,4 -tet ra z ol -5 -y l )phen ylethan-l -01(CAS No: 2228673 -86 -5) represents a promising candidate for further exploration in medicinal chemistry . Its distinctive structural features , coupled with preliminary evidence of biological activity , make it an attractive scaffold for designing novel therapeutic agents . As research continues to uncover new insights into its mechanism of action , this compound is poised to play a significant role in addressing unmet medical needs . The ongoing studies underscore the importance of innovative molecular design and synthetic strategies in advancing drug discovery efforts.